2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole

• IUPAC Name: (2-butyl-1,3-benzoxazol-5-yl)-(1,2-oxazolidin-2-yl)methanone
• InChI: InChI=1S/C15H18N2O3/c1-2-3-5-14-16-12-10-11(6-7-13(12)20-14)15(18)17-8-4-9-19-17/h6-7,10H,2-5,8-9H2,1H3
• InChI Key: IKQHQVDWMWMHHS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)N3CCCO3
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole, also known as IBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IBC belongs to the class of benzoxazole derivatives and has a unique chemical structure that makes it an attractive compound for research purposes.

Mechanism of Action

The mechanism of action of 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole is not fully understood, but it is believed to be related to its ability to bind to DNA and interfere with DNA replication and transcription. 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole can inhibit the growth and proliferation of cancer cells, induce cell cycle arrest, and promote apoptosis. 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has also been shown to have antioxidant properties, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole is its ease of synthesis, which makes it readily available for laboratory experiments. 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole is also stable under normal laboratory conditions and can be stored for long periods without significant degradation. However, 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has some limitations as well. It is a relatively new compound, and its properties and potential applications are still being studied. Additionally, 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not well understood.

Future Directions

There are several future directions for research on 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole. One area of interest is the development of 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole-based fluorescent probes for the detection of metal ions in biological and environmental samples. Another area of interest is the further study of 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole's anti-cancer properties and its potential as a therapeutic agent for the treatment of various types of cancers. Additionally, the toxicity and pharmacokinetics of 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole need to be further studied to determine its safety and efficacy in vivo.
Conclusion:
In conclusion, 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole is a unique and promising compound that has potential applications in various fields of science. Its ease of synthesis, stability, and potential therapeutic properties make it an attractive compound for further research. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

The synthesis of 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole involves the reaction of 2-aminobenzoic acid with butyl isocyanate and oxalic acid in the presence of acetic anhydride. The resulting product is then treated with sodium hydroxide to obtain 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole. The synthesis process is relatively simple and can be carried out in a laboratory setting with ease.

Scientific Research Applications

2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has been shown to possess anti-cancer properties and has been studied as a potential drug candidate for the treatment of various types of cancers. In materials science, 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has been used as a fluorescent probe for the detection of metal ions. In analytical chemistry, 2-butyl-5-(2-isoxazolidinylcarbonyl)-1,3-benzoxazole has been used as a reagent for the determination of trace amounts of metals in biological and environmental samples.